Cas no 112306-92-0 (hydrogen carbonate,tributyl(methyl)azanium)

• Product Name: hydrogen carbonate,tributyl(methyl)azanium
• CAS No: 112306-92-0
• MF: C₁₄H₃₁NO₃
• MW: 261.400844812393
• CID: 2608495
• PubChem ID: 14273354
• Update Time: 2025-04-21

hydrogen carbonate,tributyl(methyl)azanium Chemical and Physical Properties

Names and Identifiers

• hydrogen carbonate,tributyl(methyl)azanium
• SCHEMBL7580402
• DTXSID60558315
• N,N-Dibutyl-N-methylbutan-1-aminium hydrogen carbonate
• 112306-92-0

• Inchi： 1S/C13H30N.CH2O3/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;2-1(3)4/h5-13H2,1-4H3;(H2,2,3,4)/q+1;/p-1
• InChI Key： MZQIOUYNRZBDFO-UHFFFAOYSA-M
• SMILES： OC(=O)[O-].[N+](C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 261.23039385Da
• Monoisotopic Mass: 261.23039385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų